Cas no 23147-78-6 (1-Benzyl-3,4,5-trimethyl-1H-pyrazole)

1-Benzyl-3,4,5-trimethyl-1H-pyrazole structure
23147-78-6 structure
Product Name:1-Benzyl-3,4,5-trimethyl-1H-pyrazole
CAS No:23147-78-6
MF:C13H16N2
MW:200.279542922974
CID:2660073
PubChem ID:563178
Update Time:2025-04-21

1-Benzyl-3,4,5-trimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-3,4,5-trimethylpyrazole
    • DTXSID80340274
    • KDGAKYBYIHVBDF-UHFFFAOYSA-N
    • 1-Benzyl-3,4,5-trimethyl-1H-pyrazole #
    • 23147-78-6
    • Pyrazole, 1-phenylmethyl-3,4,5-trimethyl-
    • Q63409246
    • SCHEMBL12281117
    • 1-Benzyl-3,4,5-trimethyl-1H-pyrazole
    • AKOS008956850
    • Inchi: 1S/C13H16N2/c1-10-11(2)14-15(12(10)3)9-13-7-5-4-6-8-13/h4-8H,9H2,1-3H3
    • InChI Key: KDGAKYBYIHVBDF-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)C(C)=C(C)C(C)=N1

Computed Properties

  • Exact Mass: 200.131348519g/mol
  • Monoisotopic Mass: 200.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.8Ų
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